Cas no 479-79-8 (Benzoafluoren-11-one)

Benzoafluoren-11-one structure

Product Name:Benzoafluoren-11-one

CAS No:479-79-8

MF:C₁₇H₁₀O

MW:230.260704517365

MDL:MFCD00215959

CID:332496

PubChem ID:160871339

Update Time:2025-04-19

Benzoafluoren-11-one Chemical and Physical Properties

Names and Identifiers

- 11H-Benzo[a]fluoren-11-one
- Benzo[A]Fluoren-11-One
- Benzo[a]fluorenone
- 11H-benzo<a>fluorene-11-one
- 11H-benzo<a>fluorenone
- Benzo[a]fluoren-11-one200µg
- B3933
- D89039
- SCHEMBL2175783
- RNICURKFVSAHLQ-UHFFFAOYSA-N
- CCG-53722
- 11H-Benzo[a]fluorene-11-one
- NS00076523
- CCRIS 3166
- DTXSID00963964
- UNII-GRF7RSX57L
- MFCD00215959
- HMS561E17
- GRF7RSX57L
- 479-79-8
- Benzo[a]fluorenone, BCR(R) certified Reference Material
- 76723-60-9
- AS-58770
- 11-benzo[a]fluorenone
- 11H-BENZO(A)FLUOREN-11-ONE
- BENZO (a) FLUORENONE (purity)
- SR-01000642872-1
- FT-0632187
- 116232-62-3
- AKOS015906598
- Maybridge1_006969
- DB-051489
- Benzoafluoren-11-one
- MDL： MFCD00215959
- Inchi： 1S/C17H10O/c18-17-15-8-4-3-7-13(15)14-10-9-11-5-1-2-6-12(11)16(14)17/h1-10H
- InChI Key： RNICURKFVSAHLQ-UHFFFAOYSA-N
- SMILES： O=C1C2C=CC=CC=2C2C=CC3C=CC=CC=3C=21

Computed Properties

Exact Mass: 230.07300
Monoisotopic Mass: 230.073165
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 18
Rotatable Bond Count: 0
Complexity: 348
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 17.1
XLogP3: 4.3

Experimental Properties

Density: 1.286
Melting Point: 134.0 to 138.0 deg-C
Boiling Point: 431.7°Cat760mmHg
Flash Point: 193.9°C
PSA: 17.07000
LogP: 4.05120

Benzoafluoren-11-one Security Information

Storage Condition：2-8°C

Benzoafluoren-11-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A019095419-5g	11H-Benzo[a]fluoren-11-one	479-79-8	97%	5g	$670.68	2023-09-01
TRC	B203590-100mg	Benzo[a]fluoren-11-one	479-79-8		100mg	$ 213.00	2023-04-19
TRC	B203590-250mg	Benzo[a]fluoren-11-one	479-79-8		250mg	$ 488.00	2023-04-19
TRC	B203590-500mg	Benzo[a]fluoren-11-one	479-79-8		500mg	$ 907.00	2023-04-19
TRC	B203590-1g	Benzo[a]fluoren-11-one	479-79-8		1g	$ 1671.00	2023-04-19
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B3933-1g	Benzoafluoren-11-one	479-79-8	98.0%(GC)	1g	￥1820.0	2022-05-30
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	H863673-250mg	11H-Benzo[a]fluoren-11-one	479-79-8	>97.0%(GC)	250mg	￥471.60	2022-01-10
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.	B3933-1G	11H-Benzo[a]fluoren-11-one	479-79-8	>98.0%(GC)	1g	¥1640.00	2024-04-16
Ambeed	A237140-100mg	11H-Benzo[a]fluoren-11-one	479-79-8	98%	100mg	$53.0	2025-03-03
Ambeed	A237140-250mg	11H-Benzo[a]fluoren-11-one	479-79-8	98%	250mg	$65.0	2025-03-03

Benzoafluoren-11-one Suppliers

Amadis Chemical Company Limited

Gold Member

Audited Supplier

(CAS:479-79-8)Benzoafluoren-11-one

Order Number:A1039234

Stock Status:in Stock

Quantity:5g

Purity:99%

Pricing Information Last Updated:Thursday, 29 August 2024 17:05

Price ($):442.0

Email:sales@amadischem.com

Product Official Link

Suzhou Senfeida Chemical Co., Ltd

Gold Member

Audited Supplier

(CAS:479-79-8)BENZO[A]FLUOREN-11-ONE

Order Number:sfd6196

Stock Status:in Stock

Quantity:200kg

Purity:99.9%

Pricing Information Last Updated:Friday, 19 July 2024 14:34

Price ($):discuss personally

Email:sales2@senfeida.com

Product Official Link

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3. Evidence that the availability of an allylic hydrogen governs the regioselectivity of the Wacker oxidation

Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
4. Excimer and exciplex formation in a pair of bright phosphorescent isomers constructed from Cu3(pyrazolate)3 and Cu3I3 coordination luminophores†

Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
5. Evidence of pre-micellar aggregates in aqueous solution of amphiphilic PDMS–PEO block copolymer†

Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991

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